lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate
Overview
Description
Lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate, or LN-TBr, is a lithium salt of triazole carboxylate, a class of compounds used for a variety of scientific and medical applications. It is a white, crystalline solid that is soluble in water and organic solvents. Its chemical formula is C12H7BrN4O6Li, and its structural formula is shown below.
Mechanism of Action
The mechanism of action of LN-TBr is not well understood. It is believed to act as a Lewis acid, which is a substance that can donate an electron pair to an electron-deficient species. This donation of an electron pair allows the formation of a coordinate covalent bond, which can facilitate a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of LN-TBr are not well understood. It has been shown to have some toxic effects in rats, but the exact mechanism of action is not known. It has also been reported to have some anti-inflammatory effects, but further research is needed to understand the full range of its effects.
Advantages and Limitations for Lab Experiments
The advantages of using LN-TBr in lab experiments include its low cost, its stability in aqueous solution, and its solubility in organic solvents. Its limitations include its toxicity, its instability in the presence of strong acids and bases, and its low solubility in some organic solvents.
Future Directions
Future research on LN-TBr should focus on understanding its mechanism of action, its biochemical and physiological effects, and its potential toxicity. Additionally, further research should be done to develop new methods for synthesizing LN-TBr, as well as to explore its potential applications in the synthesis of new compounds and materials. Finally, research should be done to further explore its potential as a catalyst for chemical reactions and as a reagent for the detection of metal ions.
Synthesis Methods
LN-TBr can be synthesized using a variety of methods. One method involves the reaction of lithium hydroxide with 4-bromo-3-nitrophenyl-1H-1,2,4-triazole-3-carboxylic acid in an aqueous solution. The reaction produces a white crystalline solid that is filtered, washed, and dried.
Scientific Research Applications
LN-TBr has a variety of scientific research applications. It has been used in the synthesis of new organic compounds, as a catalyst for chemical reactions, and as a reagent for the detection of metal ions. It has also been used in the synthesis of polymers and nanomaterials, and as a stabilizer for enzymes.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate involves the reaction of 4-bromo-3-nitroaniline with ethyl chloroformate to form ethyl 4-bromo-3-nitrophenyl carbamate. This intermediate is then reacted with sodium azide to form 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid, which is then converted to its lithium salt using lithium hydroxide.", "Starting Materials": ["4-bromo-3-nitroaniline", "ethyl chloroformate", "sodium azide", "lithium hydroxide"], "Reaction": ["4-bromo-3-nitroaniline is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 4-bromo-3-nitrophenyl carbamate.", "The intermediate ethyl 4-bromo-3-nitrophenyl carbamate is then reacted with sodium azide in the presence of a catalyst such as copper sulfate to form 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid.", "The 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid is then converted to its lithium salt by reacting it with lithium hydroxide in the presence of a solvent such as water or ethanol." ] } | |
| 2694734-46-6 | |
Molecular Formula |
C9H4BrLiN4O4 |
Molecular Weight |
319 |
Purity |
95 |
Origin of Product |
United States |
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